Cas no 1029053-07-3 (tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1029053-07-3
• MF: C₁₃H₁₄Cl₂N₂O₂
• MW: 301.168461322784
• MDL: MFCD16039054
• CID: 830978
• Update Time: 2025-06-12

tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopenta[b]pyridin-2-amine, 4,4a,5,6,7,7a-hexahydro-4-methyl-, hydrochloride (1:1), (4R,4aR,7aR)-
• 1-Boc-5-chloro-3-(chloromethyl)-7-azaindole
• 5-chloro-3-chloromethyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-bulyl ester
• tert-butyl 5-chloro-3-(chloromethyl)pyrrolo[2,3-b]pyridine-1-carboxylate
• tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• MDL： MFCD16039054
• Inchi： 1S/C13H14Cl2N2O2/c1-13(2,3)19-12(18)17-7-8(5-14)10-4-9(15)6-16-11(10)17/h4,6-7H,5H2,1-3H3
• InChI Key： ALEVEMLUIQUJNM-UHFFFAOYSA-N
• SMILES： N1(C=C(C2=CC(Cl)=CN=C12)CCl)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 44.12000
• LogP: 4.21170

Additional information on tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

Introduction to tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1029053-07-3)

tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1029053-07-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is composed of a pyrrolo[2,3-b]pyridine core, a tert-butyl ester group, and a chloromethyl substituent. The presence of these functional groups imparts specific chemical properties that make this compound an attractive candidate for further investigation. The tert-butyl ester group provides stability and solubility, while the chloromethyl substituent offers reactivity and the potential for further functionalization.

Recent studies have highlighted the importance of pyrrolo[2,3-b]pyridine derivatives in the development of new drugs. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolo[2,3-b]pyridine derivatives demonstrated potent anti-cancer activity against various human cancer cell lines. The researchers attributed this activity to the ability of these compounds to selectively inhibit key enzymes involved in cancer cell proliferation and survival.

In the context of tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate, its unique structural features have been explored for their potential in drug discovery. The chloromethyl group can be readily modified through various chemical reactions, allowing for the synthesis of a diverse array of derivatives with tailored biological activities. This flexibility makes it an ideal starting point for high-throughput screening and lead optimization processes.

The synthesis of tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has been extensively studied and optimized to ensure high yields and purity. A common synthetic route involves the reaction of 5-chloro-1H-pyrrolo[2,3-b]pyridine with tert-butyl chloroformate followed by alkylation with chloromethyl methyl ether. This multi-step process has been refined to minimize side reactions and improve overall efficiency.

In addition to its potential as a therapeutic agent, tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has also been investigated for its use as an intermediate in the synthesis of other bioactive molecules. Its reactivity and stability make it a valuable building block in organic synthesis, enabling the creation of complex molecular architectures with diverse biological activities.

The pharmacological properties of tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate have been evaluated through various in vitro and in vivo studies. Preliminary results suggest that this compound exhibits good bioavailability and low toxicity profiles, making it suitable for further preclinical and clinical development. However, more extensive studies are needed to fully understand its pharmacokinetics and safety profile.

The future prospects for tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and selectivity. Additionally, efforts are being made to develop efficient large-scale synthesis methods to support clinical trials and eventual commercialization.

In conclusion, tert-butyl 5-chloro-3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1029053-07-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development as a novel therapeutic agent or synthetic intermediate.